2-(Pyridin-2-yl)-2,3-dihydrooxazole

• CAS No.: 137426-95-0
• Molecular Formula: C8H8N2O
• Molecular Weight: 148.165
• IUPAC Name: 2-pyridin-2-yl-2,3-dihydro-1,3-oxazole
• InChI: InChI=1S/C8H8N2O/c1-2-4-9-7(3-1)8-10-5-6-11-8/h1-6,8,10H
• InChI Key: JXDPSRJJHHTGQW-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C2NC=CO2
• Synonyms: Pyridine, 2-(2,3-dihydro-2-oxazolyl)- (9CI)

Description

2-(Pyridin-2-yl)-2,3-dihydrooxazole belongs to the class of pyridine-oxazoline (PyOX) ligands, which are privileged scaffolds in asymmetric synthesis and transition metal catalysis . These chiral ligands are extensively utilized in palladium-catalyzed enantioselective transformations, such as the conjugate addition of arylboronic acids to cyclic enones to form valuable β-quaternary carbon centers . The modular nature of the oxazoline core allows for fine-tuning of steric and electronic properties, enabling optimization of catalytic activity and enantioselectivity across a broad range of reactions . Researchers employ this compound and its derivatives to develop novel methodologies for constructing stereogenic centers, which are critical in the synthesis of biologically active molecules and pharmaceuticals. Its role as a key component in the development of asymmetric C-H functionalization and other C-C bond-forming reactions makes it a valuable tool for advancing synthetic organic chemistry and catalysis research .

Comparison with Similar Compounds

Structural and Electronic Comparison with Analogous Compounds

Positional Isomers: Pyridyl Substituent Variation

• Lower purity (95%) and higher cost (€462/g) compared to the 2-pyridyl variant (96% purity) .

Ring Saturation and Heterocycle Variants

• 1,2,3,4-Tetrahydro-1,8-naphthyridine (CAS: 13623-87-5): A fully saturated bicyclic system with a naphthyridine core, offering greater rigidity but reduced conformational flexibility compared to 2,3-dihydrooxazole derivatives . No reported catalytic utility; primarily studied for biological activity.
• 1,2,4-Oxadiazole Derivatives (e.g., compounds 1a and 1b): The 1,2,4-oxadiazole ring introduces additional nitrogen atoms, enhancing metabolic stability in antiviral candidates but limiting use in metal-mediated catalysis due to weaker donor capacity .

Chemical and Physical Properties

Property	2-(Pyridin-2-yl)-2,3-dihydrooxazole	2-(Pyridin-3-yl)-4,5-dihydrooxazole	1,2,4-Oxadiazole Derivatives
Molecular Weight (g/mol)	148.16	148.16	300–350 (varies)
Melting Point	Not reported	Not reported	120–150°C
Solubility	Polar aprotic solvents	Similar	Moderate in DMSO
Stability	Stable under inert conditions	Sensitive to acidic media	High thermal stability

Q & A

Q. What are the established synthetic routes for 2-(Pyridin-2-yl)-2,3-dihydrooxazole, and how can reaction efficiency be optimized?

The synthesis typically involves a multi-step approach starting from picolinic acid derivatives. A scalable three-step route includes:

• Step 1 : Amidation of picolinic acid with a chiral amine (e.g., (S)-tert-butylamine) using coupling agents like HATU or EDCI.
• Step 2 : Chlorination of the amide intermediate with POCl₃ or SOCl₂ under reflux conditions.
• Step 3 : Cyclization via intramolecular nucleophilic substitution using sodium methoxide as a catalyst, yielding the dihydrooxazole core .
  Optimization strategies :
• Catalyst selection (e.g., sodium methoxide improves cyclization efficiency).
• Solvent choice (polar aprotic solvents like THF enhance reaction kinetics).
• Purification via neutral silica gel to avoid decomposition .

Q. How should researchers characterize the purity and structural integrity of this compound?

A combination of analytical techniques is critical:

• NMR spectroscopy : Confirm regiochemistry via pyridyl proton splitting patterns (e.g., δ 8.5–7.5 ppm for pyridine protons) and dihydrooxazole ring protons (δ 4.0–5.5 ppm) .
• Elemental analysis : Validate empirical formula (e.g., C₈H₈N₂O) with ≤0.5% deviation from theoretical values .
• HPLC : Assess purity (>97%) using reverse-phase columns (C18) with UV detection at 254 nm .

Q. What are the stability considerations for this compound under different storage conditions?

• Short-term storage : Keep at 4°C in inert atmospheres (argon or nitrogen) to prevent oxidation .
• Long-term stability : Store as a hydrochloride salt at –20°C to minimize hydrolysis of the oxazole ring .
• Decomposition indicators : Discoloration (yellowing) or precipitate formation signals degradation; confirm via TLC or NMR .

Advanced Research Questions

Q. How can computational methods predict the electronic properties of 2-(Pyridin-2-yl)-2,3-dihydrooxazole?

Density functional theory (DFT) with hybrid functionals (e.g., B3LYP) incorporating exact-exchange terms provides accurate electronic structure predictions:

• Calculate HOMO/LUMO energies to assess redox activity.
• Simulate NMR chemical shifts using gauge-including atomic orbital (GIAO) methods, comparing experimental vs. computed δ values for validation .
• Analyze charge distribution to predict coordination behavior with metal ions (e.g., Pd²⁺ or Cu⁺) .

Q. What strategies resolve contradictions in catalytic performance data across different studies?

Systematic variable isolation is essential:

• Catalyst loading : Compare turnover numbers (TON) at 1–5 mol% to identify saturation effects.
• Solvent polarity : Test reactions in DMF vs. toluene to assess dielectric constant impacts on transition states.
• Substrate scope : Evaluate steric/electronic effects using substituted pyridines. Document deviations in yield or enantiomeric excess (ee) to refine mechanistic models .

Q. What enantioselective synthesis approaches exist for chiral derivatives of this compound?

Chiral dihydrooxazoles are synthesized via:

• Asymmetric catalysis : Use (R)- or (S)-BINOL-derived ligands to induce ee >90% during cyclization .
• Chiral pool strategy : Start from enantiopure amino alcohols (e.g., (S)-valinol) to control stereochemistry at the oxazole ring .
• Kinetic resolution : Employ lipases or transition-metal catalysts to separate enantiomers during intermediate stages .

Q. How can researchers analyze by-products formed during synthesis, and what are their implications?

By-products often arise from:

• Over-chlorination : Detect via LC-MS (e.g., m/z +34 for dichloro adducts).
• Ring-opening : Identify hydrolyzed intermediates (e.g., amides) using IR (C=O stretch at 1650 cm⁻¹) .
• Mitigation : Optimize reaction time and stoichiometry (e.g., POCl₃ in 1.2 eq. reduces over-chlorination) .

Q. What are the applications of this compound in coordination chemistry?

The pyridyl-dihydrooxazole moiety acts as a bidentate ligand:

• Metal complexes : Forms stable complexes with Pd(II) (e.g., for cross-coupling catalysis) and Cu(I) (photoluminescent materials).
• Ligand design : Modify substituents (e.g., tert-butyl groups) to tune steric bulk and electronic donor capacity .